Cas no 873450-22-7 (4-methyl-2-morpholinopyrimidine-5-carboxylic Acid)
4-methyl-2-morpholinopyrimidine-5-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-METHYL-2-MORPHOLIN-4-YL-PYRIMIDINE-5-CARBOXYLIC ACID
- 5-Pyrimidinecarboxylic acid, 4-methyl-2-(4-morpholinyl)-
- 4-methyl-2-(morpholin-4-yl)pyrimidine-5-carboxylic acid
- 4-methyl-2-morpholin-4-ylpyrimidine-5-carboxylic acid
- EN300-685522
- 4-methyl-2-morpholinopyrimidine-5-carboxylic acid
- DB-358394
- PGIPXUSYFVXCJQ-UHFFFAOYSA-N
- G49778
- BBL012920
- AKOS000634529
- DTXSID00586490
- MFCD09439070
- VS-03592
- 4-methyl-2-(morpholin-4-yl)pyrimidine-5-carboxylicacid
- DTXCID50537255
- 873450-22-7
- STK803359
- SCHEMBL1013949
- 4-methyl-2-morpholinopyrimidine-5-carboxylic Acid
-
- Inchi: 1S/C10H13N3O3/c1-7-8(9(14)15)6-11-10(12-7)13-2-4-16-5-3-13/h6H,2-5H2,1H3,(H,14,15)
- InChI Key: PGIPXUSYFVXCJQ-UHFFFAOYSA-N
- SMILES: O1CCN(C2N=CC(C(=O)O)=C(C)N=2)CC1
Computed Properties
- Exact Mass: 223.09569129Da
- Monoisotopic Mass: 223.09569129Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 471.1±55.0 °C at 760 mmHg
- Flash Point: 238.7±31.5 °C
- Vapor Pressure: 0.0±1.2 mmHg at 25°C
4-methyl-2-morpholinopyrimidine-5-carboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-methyl-2-morpholinopyrimidine-5-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M358330-10mg |
4-methyl-2-morpholinopyrimidine-5-carboxylic Acid |
873450-22-7 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M358330-50mg |
4-methyl-2-morpholinopyrimidine-5-carboxylic Acid |
873450-22-7 | 50mg |
$ 135.00 | 2022-06-03 | ||
| TRC | M358330-100mg |
4-methyl-2-morpholinopyrimidine-5-carboxylic Acid |
873450-22-7 | 100mg |
$ 230.00 | 2022-06-03 | ||
| Chemenu | CM470264-1g |
4-METHYL-2-(MORPHOLIN-4-YL)PYRIMIDINE-5-CARBOXYLIC ACID |
873450-22-7 | 95%+ | 1g |
$884 | 2023-02-01 | |
| Enamine | EN300-685522-0.05g |
4-methyl-2-(morpholin-4-yl)pyrimidine-5-carboxylic acid |
873450-22-7 | 95% | 0.05g |
$155.0 | 2023-03-10 | |
| Enamine | EN300-685522-0.1g |
4-methyl-2-(morpholin-4-yl)pyrimidine-5-carboxylic acid |
873450-22-7 | 95% | 0.1g |
$232.0 | 2023-03-10 | |
| Enamine | EN300-685522-0.25g |
4-methyl-2-(morpholin-4-yl)pyrimidine-5-carboxylic acid |
873450-22-7 | 95% | 0.25g |
$331.0 | 2023-03-10 | |
| Enamine | EN300-685522-0.5g |
4-methyl-2-(morpholin-4-yl)pyrimidine-5-carboxylic acid |
873450-22-7 | 95% | 0.5g |
$524.0 | 2023-03-10 | |
| Enamine | EN300-685522-1.0g |
4-methyl-2-(morpholin-4-yl)pyrimidine-5-carboxylic acid |
873450-22-7 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-685522-2.5g |
4-methyl-2-(morpholin-4-yl)pyrimidine-5-carboxylic acid |
873450-22-7 | 95% | 2.5g |
$1315.0 | 2023-03-10 |
4-methyl-2-morpholinopyrimidine-5-carboxylic Acid Suppliers
4-methyl-2-morpholinopyrimidine-5-carboxylic Acid Related Literature
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
Additional information on 4-methyl-2-morpholinopyrimidine-5-carboxylic Acid
4-methyl-2-morpholinopyrimidine-5-carboxylic Acid (CAS No. 873450-22-7): A Key Intermediate in Modern Pharmaceutical Synthesis
4-methyl-2-morpholinopyrimidine-5-carboxylic Acid, identified by its CAS number 873450-22-7, is a significant intermediate in the synthesis of various pharmaceutical compounds. This compound has garnered attention in the scientific community due to its versatile applications in drug development, particularly in the creation of novel therapeutic agents targeting a range of diseases.
The structure of 4-methyl-2-morpholinopyrimidine-5-carboxylic Acid consists of a pyrimidine core substituted with a morpholine ring at the 2-position and a carboxylic acid group at the 5-position. This unique arrangement makes it a valuable building block for medicinal chemists, enabling the construction of complex molecular frameworks with desired pharmacological properties.
In recent years, there has been a surge in research focused on developing new treatments for neurological disorders, infectious diseases, and cancer. The versatility of 4-methyl-2-morpholinopyrimidine-5-carboxylic Acid has made it a popular choice for synthesizing analogs that exhibit enhanced efficacy and reduced side effects compared to existing therapies.
One of the most compelling applications of this compound is in the development of antiviral agents. The pyrimidine scaffold is a common motif in nucleoside analogs, which are known for their ability to inhibit viral replication by mimicking natural nucleosides. Researchers have leveraged the synthetic accessibility of 4-methyl-2-morpholinopyrimidine-5-carboxylic Acid to create novel inhibitors targeting viruses such as HIV and hepatitis C. These inhibitors often incorporate modifications at the 4-methyl and 5-carboxylic acid positions to optimize binding affinity and metabolic stability.
Furthermore, the morpholine ring in 4-methyl-2-morpholinopyrimidine-5-carboxylic Acid contributes to the compound's bioavailability and solubility, making it an attractive candidate for oral administration. This feature has been particularly beneficial in the design of antipsychotic and antidepressant drugs, where poor solubility can limit therapeutic efficacy.
The pharmaceutical industry has also explored the use of 4-methyl-2-morpholinopyrimidine-5-carboxylic Acid in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. By incorporating this intermediate into drug candidates, researchers have been able to design molecules that selectively inhibit specific kinases, thereby minimizing off-target effects and improving patient outcomes.
In addition to its role in small molecule drug development, 4-methyl-2-morpholinopyrimidine-5-carboxylic Acid has found applications in biotechnology and agrochemicals. Its structural features make it a useful precursor for synthesizing bioactive peptides and natural product analogs. For instance, researchers have utilized this compound to develop novel herbicides that target specific enzymes involved in plant growth regulation.
The synthesis of 4-methyl-2-morpholinopyrimidine-5-carboxylic Acid typically involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. Techniques such as flow chemistry and catalytic hydrogenation have been particularly instrumental in improving yield and purity.
Ongoing research continues to uncover new applications for 4-methyl-2-morpholinopyrimidine-5-carboxylic Acid, particularly in areas where targeted therapy is essential. For example, recent studies have explored its potential as a scaffold for developing immunomodulatory drugs that can regulate immune responses without triggering adverse reactions. The ability to modify key functional groups while maintaining biological activity makes this compound a valuable asset in medicinal chemistry.
The future prospects for 4-methyl-2-morpholinopyrimidine-5-carboxylic Acid are promising, with continued investment in research and development expected to yield innovative therapeutic solutions. As our understanding of disease mechanisms evolves, so too will our ability to harness the synthetic potential of this versatile intermediate. By staying at the forefront of chemical innovation, scientists are poised to make significant strides in improving human health through targeted drug therapies.
873450-22-7 (4-methyl-2-morpholinopyrimidine-5-carboxylic Acid) Related Products
- 78318-44-2(ethyl 4-methyl-2-(morpholin-4-yl)pyrimidine-5-carboxylate)
- 52872-44-3( )
- 924834-88-8(4-Methyl-2-(4-methylpiperazin-1-yl)pyrimidine-5-carboxylic acid)
- 873450-23-8(2-Morpholin-4-yl-4-(trifluoromethyl)-pyrimidine-5-carboxylic acid)
- 637003-39-5(Ethyl 4-Methyl-2-(pyrrolidin-1-yl)pyrimidine-5-carboxylate)
- 1191093-97-6(4-Cyclopropyl-2-morpholinopyrimidine-5-carboxylic acid)
- 924872-01-5(4-Methyl-2-(piperidin-1-yl)pyrimidine-5-carboxylic acid)
- 100451-18-1(Ethyl 4-methyl-2-piperidin-1-ylpyrimidine-5-carboxylate)
- 180283-68-5(2-(Dimethylamino)-4-methylpyrimidine-5-carboxylic acid)
- 924862-97-5(methyl 4-methyl-2-(pyrrolidin-1-yl)pyrimidine-5-carboxylate)